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Compound of Interest

Compound Name: 27-Alkyne Cholesterol

Cat. No.: B15551821

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 27-alkyne
cholesterol in the development of advanced drug delivery systems. The terminal alkyne group

on the cholesterol molecule serves as a versatile handle for "click chemistry," enabling the

straightforward attachment of targeting ligands, imaging agents, and other functional moieties

to the surface of drug carriers. This post-formulation modification strategy allows for the

creation of highly tailored and multifunctional nanoparticles and liposomes for targeted drug

delivery.

Principle of Application
27-Alkyne cholesterol can be incorporated into the lipid bilayer of nanoparticles and

liposomes during their formulation. The alkyne group, being bioorthogonal, does not interfere

with the biological environment. Subsequent to the formation of the drug-loaded carrier, an

azide-functionalized molecule of interest (e.g., a targeting peptide, a fluorescent dye) can be

covalently attached to the surface of the nanoparticle via a copper(I)-catalyzed alkyne-azide

cycloaddition (CuAAC) or a strain-promoted alkyne-azide cycloaddition (SPAAC) click reaction.
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This approach offers a modular and efficient way to create sophisticated drug delivery vehicles

with enhanced therapeutic efficacy and reduced off-target effects.[1][2][3]

Key Applications
Targeted Drug Delivery: The surface of 27-alkyne cholesterol-containing nanoparticles can

be decorated with targeting ligands such as antibodies, peptides, or small molecules to

enhance accumulation at the desired site of action, for example, in tumor tissues.[1][4]

Cellular Imaging and Tracking: Fluorescent dyes with azide functionalities can be "clicked"

onto the nanoparticles, enabling real-time imaging of their biodistribution, cellular uptake,

and intracellular trafficking.[5]

Multifunctional Nanocarriers: The click chemistry approach allows for the simultaneous or

sequential attachment of multiple functionalities, leading to the development of "theranostic"

nanoparticles that combine therapeutic and diagnostic capabilities.

Quantitative Data Summary
The following table summarizes representative quantitative data for lipid-based nanoparticles

incorporating cholesterol derivatives, which can be expected to be similar for formulations

containing 27-alkyne cholesterol.
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Parameter
Representative
Value

Method of
Measurement

Reference(s)

Formulation

Lipid Composition

(molar ratio)

50:10:38.5:1.5

(Cationic

Lipid:DSPC:Cholester

ol:PEG-Lipid)

- [6]

Physical

Characteristics

Particle Size

(Diameter)
100 - 200 nm

Dynamic Light

Scattering (DLS)
[6]

Polydispersity Index

(PDI)
< 0.2

Dynamic Light

Scattering (DLS)
[6]

Zeta Potential
+30 to +50 mV (for

cationic formulations)

Laser Doppler

Velocimetry
[6]

Drug Loading

Encapsulation

Efficiency
> 90%

Spectrophotometry /

Chromatography
[7]

Drug-to-Lipid Ratio

(w/w)
0.1 - 0.2

Spectrophotometry /

Chromatography
[7]

In Vitro Performance

Cellular Uptake
Concentration and

time-dependent

Confocal Microscopy /

Flow Cytometry
[8][9]

Experimental Protocols
Protocol 1: Formulation of 27-Alkyne Cholesterol-
Containing Liposomes
This protocol describes the preparation of small unilamellar vesicles (SUVs) incorporating 27-
alkyne cholesterol using the thin-film hydration and extrusion method.
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Materials:

1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

27-Alkyne Cholesterol

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]

(DSPE-PEG2000)

Chloroform

Phosphate-buffered saline (PBS), pH 7.4

Drug to be encapsulated (e.g., Doxorubicin)

Rotary evaporator

Extruder with polycarbonate membranes (100 nm pore size)

Procedure:

Lipid Film Hydration:

1. In a round-bottom flask, dissolve DPPC, 27-alkyne cholesterol, and DSPE-PEG2000 in

chloroform at a desired molar ratio (e.g., 55:40:5).

2. Remove the chloroform using a rotary evaporator under reduced pressure to form a thin

lipid film on the wall of the flask.

3. Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

4. Hydrate the lipid film with a PBS solution containing the drug to be encapsulated by

vortexing the flask. This will form multilamellar vesicles (MLVs).

Extrusion:

1. Assemble the extruder with a 100 nm polycarbonate membrane.

2. Transfer the MLV suspension to the extruder.
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3. Extrude the suspension through the membrane 10-15 times to form unilamellar vesicles of

a uniform size.

4. The resulting liposome suspension can be purified from the unencapsulated drug by size

exclusion chromatography.

Protocol 2: Click Chemistry-Mediated Surface
Functionalization of Liposomes
This protocol details the copper-catalyzed alkyne-azide cycloaddition (CuAAC) to attach an

azide-functionalized targeting peptide to the surface of the 27-alkyne cholesterol-containing

liposomes.

Materials:

27-Alkyne cholesterol-containing liposomes (from Protocol 1)

Azide-functionalized targeting peptide (e.g., Azide-cRGD)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

PBS, pH 7.4

Procedure:

To the liposome suspension, add the azide-functionalized targeting peptide to the desired

final concentration.

In a separate tube, prepare the catalyst solution by mixing CuSO₄ and THPTA in PBS.

Add the freshly prepared sodium ascorbate solution to the catalyst mixture to reduce Cu(II)

to Cu(I).

Immediately add the catalyst/reductant mixture to the liposome and peptide solution.
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Incubate the reaction mixture at room temperature for 1-2 hours with gentle shaking.

The functionalized liposomes can be purified from excess reactants by dialysis or size

exclusion chromatography.

Visualizations
Diagram 1: Workflow for the Formulation of
Functionalized Liposomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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